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Compound Name: 1,12-Dodecanediamine

Cat. No.: B1677605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,12-
dodecanediamine as a versatile crosslinking agent in the synthesis of high-performance

polymers with applications in advanced materials and biomedical fields. Detailed protocols and

characterization data are provided to guide researchers in utilizing this long-chain aliphatic

diamine to tailor polymer properties.

Introduction to 1,12-Dodecanediamine in Polymer
Science
1,12-Dodecanediamine (DDA) is a linear aliphatic diamine with the chemical formula

NH₂(CH₂)₁₂NH₂. Its structure, featuring a flexible twelve-carbon chain capped by two primary

amine groups, makes it an effective monomer and crosslinking agent for a variety of polymers,

including polyamides, polyurethanes, and epoxy resins.[1] The long hydrocarbon chain imparts

flexibility and hydrophobicity to the polymer network, while the terminal amine groups provide

reactive sites for crosslinking, leading to enhanced mechanical strength, thermal stability, and

specific chemical resistance.[1][2]

Key Attributes of 1,12-Dodecanediamine as a Crosslinking Agent:
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Enhanced Flexibility: The long methylene chain introduces flexibility into the polymer

backbone.[1]

Improved Mechanical Properties: Contributes to increased tensile strength and elongation at

break.[1]

Thermal Stability: The formation of stable crosslinks enhances the thermal resistance of the

polymer.[1][3]

Hydrophobicity: The aliphatic nature of the crosslinker can increase the water resistance of

the resulting polymer.[2]

Biocompatibility: While specific data for DDA-crosslinked polymers is limited, long-chain

aliphatic polymers are being explored for biomedical applications due to their potential for

biocompatibility.[4][5]

Applications in Polymer Systems
Polyamides
1,12-Dodecanediamine is a key building block for long-chain polyamides (e.g., PA 12,12). In

addition to its role as a comonomer, it can be used to introduce branching or crosslinking in

polyamide structures.

Quantitative Data: Properties of PA12,36 Synthesized with 1,12-Dodecanediamine

Property Value Reference

Melting Temperature (Tm) 85.8 °C [1]

Initial Degradation

Temperature
425 °C [1]

Glass-Transition Temperature

(Tg)
30.4 °C [1]

Tensile Strength 10.0 MPa [1]

Strain at Break 1378% [1]
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Epoxy Resins
As a curing agent for epoxy resins, 1,12-dodecanediamine's two primary amine groups react

with the epoxide rings to form a crosslinked network. The long aliphatic chain can improve the

toughness and impact resistance of the cured resin compared to shorter-chain diamine

hardeners.

(Quantitative data for epoxy resins specifically cured with 1,12-dodecanediamine is not readily

available in the reviewed literature. Researchers would need to perform experimental

characterization to determine properties such as glass transition temperature, tensile strength,

and modulus for their specific epoxy system and DDA concentration.)

Hydrogels for Biomedical Applications
In hydrogel formulations, 1,12-dodecanediamine can be used to crosslink polymers containing

functional groups reactive towards amines, such as carboxyl or aldehyde groups. The

hydrophobic nature of the DDA crosslinks can influence the swelling behavior and the release

kinetics of encapsulated drugs.

(Specific quantitative data on the swelling ratio of hydrogels crosslinked with 1,12-
dodecanediamine is not available in the provided search results. The swelling behavior would

be highly dependent on the base polymer and the crosslinking density.)[6][7]

Experimental Protocols
Protocol for Synthesis of Polyamide PA12,36
This protocol describes the synthesis of a bio-based thermoplastic polyamide elastomer

(TPAE), PA12,36, using 1,12-dodecanediamine and a fatty dimer acid via melt

polycondensation.[1]

Materials:

1,12-dodecanediamine (DDA)

Fatty dimer acid (e.g., Pripol™ 1009)
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2L polymerization reactor with mechanical stirrer, vacuum pump, nitrogen gas inlet, and

reflux condenser

Procedure:

Introduce fatty dimer acid (1000 mmol) and DDA (1010 mmol) into the polymerization

reactor.

Mix the components at 50 °C for 30 minutes under a nitrogen atmosphere.

Increase the reaction temperature by 25 °C every 20 minutes until a temperature of 250 °C is

reached. This gradual increase is to prevent excessive foaming.

Maintain the polymerization at 250 °C for 12 hours.

Apply a reduced pressure of 0.7 kPa and continue the reaction until the "rod climbing"

phenomenon (Weissenberg effect) is observed, indicating a significant increase in melt

viscosity.

Cool the reactor and collect the resulting PA12,36 polymer.

Characterization:

The molecular structure and weight can be characterized by ¹H NMR, FTIR, and GPC.[1]

Thermal properties (Tm, Tg, degradation temperature) can be determined by DSC and TGA.

[1]

Mechanical properties (tensile strength, strain at break) can be measured using a universal

testing machine.[1]
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Reactants

Melt Polycondensation

1,12-Dodecanediamine (DDA)

Mix at 50°C

Fatty Dimer Acid (FDA)

Gradual Heating to 250°C Polymerize at 250°C for 12h Reduced Pressure (0.7 kPa) PA12,36 Polymer

Start

Calculate Stoichiometry
(DDA to Epoxy Resin)

Mix DDA and Epoxy Resin

Degas Mixture in Vacuum

Cure in Oven
(e.g., 2h at 80°C, 3h at 150°C)

Characterize Cured Polymer

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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